Cas no 539805-73-7 (6-tert-butyl-8-(E)-(2,4-dichlorophenyl)methylideneamino-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one)

• Product Name: 6-tert-butyl-8-(E)-(2,4-dichlorophenyl)methylideneamino-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one
• CAS No: 539805-73-7
• MF: C₁₅H₁₄Cl₂N₆O
• MW: 365.217259883881
• CID: 6057129
• PubChem ID: 9619440
• Update Time: 2025-05-21

6-tert-butyl-8-(E)-(2,4-dichlorophenyl)methylideneamino-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-8-(E)-(2,4-dichlorophenyl)methylideneamino-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one
• (E)-6-(tert-butyl)-8-((2,4-dichlorobenzylidene)amino)-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7(8H)-one
• 1,2,4-Triazolo[4,3-b][1,2,4]triazin-7(8H)-one, 8-[[(2,4-dichlorophenyl)methylene]amino]-6-(1,1-dimethylethyl)-
• AKOS005224312
• SR-01000010929-1
• 6-tert-butyl-8-[(E)-[(2,4-dichlorophenyl)methylidene]amino]-7H,8H-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-one
• SR-01000010929
• 6-tert-butyl-8-[(E)-(2,4-dichlorophenyl)methylideneamino]-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-one
• 539805-73-7
• F1252-0328

• Inchi： 1S/C15H14Cl2N6O/c1-15(2,3)12-13(24)23(14-20-18-8-22(14)21-12)19-7-9-4-5-10(16)6-11(9)17/h4-8H,1-3H3
• InChI Key： NFIJTRLZUUBCNK-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(C)C)C(=O)N(N=CC2=CC=C(Cl)C=C2Cl)C2=NN=CN12

Computed Properties

• Exact Mass: 364.0606145g/mol
• Monoisotopic Mass: 364.0606145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 503.8±60.0 °C(Predicted)
• pka: 3.27±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 6-tert-butyl-8-(E)-(2,4-dichlorophenyl)methylideneamino-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one

6-tert-butyl-8-(E)-(2,4-dichlorophenyl)methylideneamino-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one (CAS 539805-73-7): A Comprehensive Overview

6-tert-butyl-8-(E)-(2,4-dichlorophenyl)methylideneamino-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one (CAS 539805-73-7) is a specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the class of triazolotriazine derivatives, which are known for their diverse biological activities and utility in material science. The presence of the tert-butyl group and 2,4-dichlorophenyl moiety in its structure contributes to its distinct chemical properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 6-tert-butyl-8-(E)-(2,4-dichlorophenyl)methylideneamino-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one features a fused triazolotriazine core, which is a privileged scaffold in medicinal chemistry. This core is further functionalized with a methylideneamino linker and a 2,4-dichlorophenyl group, enhancing its potential for molecular interactions. The E-configuration of the methylideneamino group is particularly noteworthy, as it can influence the compound's stereochemistry and binding affinity in biological systems. Recent studies have highlighted the importance of such structural motifs in the development of novel pharmaceutical intermediates and agrochemical agents.

One of the most frequently searched questions regarding CAS 539805-73-7 is its solubility and stability under various conditions. This compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane, while being less soluble in water. Its stability is influenced by factors such as pH, temperature, and exposure to light, which are critical considerations for storage and handling. Researchers often inquire about its spectroscopic properties, including NMR and mass spectrometry data, which are essential for characterization and quality control purposes.

In the context of current research trends, 6-tert-butyl-8-(E)-(2,4-dichlorophenyl)methylideneamino-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one has been explored for its potential role in crop protection. With the growing demand for sustainable agriculture, compounds like this are being investigated for their ability to act as plant growth regulators or pest control agents. The 2,4-dichlorophenyl group is particularly relevant here, as it is a common feature in many agrochemicals. Additionally, the compound's triazolotriazine backbone has been associated with herbicidal and fungicidal activities, making it a candidate for further development in this field.

Another area of interest is the application of CAS 539805-73-7 in material science. The compound's rigid and planar structure makes it a potential building block for organic electronic materials, such as organic light-emitting diodes (OLEDs) or photovoltaic devices. Researchers are particularly intrigued by its ability to form π-π stacking interactions, which are crucial for charge transport in such materials. The tert-butyl group can also enhance solubility and processability, addressing some of the challenges in fabricating organic electronic devices.

The synthesis of 6-tert-butyl-8-(E)-(2,4-dichlorophenyl)methylideneamino-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one typically involves multi-step reactions, starting from readily available precursors. One common approach involves the condensation of a triazolotriazine derivative with a 2,4-dichlorobenzaldehyde in the presence of a suitable amine. The reaction conditions, such as temperature, solvent, and catalyst, play a pivotal role in determining the yield and purity of the final product. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, such as using microwave-assisted synthesis or biocatalysts, to reduce environmental impact.

From a commercial perspective, CAS 539805-73-7 is available through specialized chemical suppliers, often in small to medium quantities for research purposes. The pricing of this compound can vary depending on factors such as purity, quantity, and supplier location. Researchers and industry professionals frequently search for reliable suppliers and technical data sheets to ensure they obtain high-quality material for their applications. The compound's niche status means that it is often produced on demand, highlighting the importance of establishing strong partnerships with suppliers.

In conclusion, 6-tert-butyl-8-(E)-(2,4-dichlorophenyl)methylideneamino-7H,8H-1,2,4triazolo4,3-b1,2,4triazin-7-one (CAS 539805-73-7) is a versatile compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the triazolotriazine core and 2,4-dichlorophenyl group, make it a valuable tool for researchers exploring new chemical entities. As interest in sustainable and innovative solutions grows, this compound is likely to remain a focus of scientific inquiry and industrial development.